Cas no 2137672-49-0 (Heptane, 3-(chloromethyl)-2,5,5-trimethyl-)

• Product Name: Heptane, 3-(chloromethyl)-2,5,5-trimethyl-
• CAS No: 2137672-49-0
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5286850
• Update Time: 2025-10-29

Heptane, 3-(chloromethyl)-2,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-(chloromethyl)-2,5,5-trimethyl-

• Inchi： 1S/C11H23Cl/c1-6-11(4,5)7-10(8-12)9(2)3/h9-10H,6-8H2,1-5H3
• InChI Key： RNNAIXJCTKGZAL-UHFFFAOYSA-N
• SMILES： CC(C)C(CCl)CC(C)(C)CC

Additional information on Heptane, 3-(chloromethyl)-2,5,5-trimethyl-

Heptane, 3-(chloromethyl)-2,5,5-trimethyl- (CAS No. 2137672-49-0): A Comprehensive Overview

Heptane, 3-(chloromethyl)-2,5,5-trimethyl-, identified by its CAS number 2137672-49-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, presents a fascinating array of potential applications and properties that make it a subject of intense study and interest.

The molecular formula of Heptane, 3-(chloromethyl)-2,5,5-trimethyl- is C₉H₁₇Cl. This structure consists of a heptane backbone with substituents that include a chloromethyl group at the third carbon position and two methyl groups at the second and fifth carbon positions. The presence of these functional groups imparts distinct chemical reactivity and makes the compound a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in the applications of this compound within the pharmaceutical industry. Its unique structural features make it a valuable building block for the synthesis of more complex molecules. Specifically, the chloromethyl group can undergo various reactions such as nucleophilic substitution, allowing for the introduction of additional functional groups and the creation of novel pharmacophores.

One of the most promising areas of research involving Heptane, 3-(chloromethyl)-2,5,5-trimethyl- is its potential use in drug development. Researchers have been exploring its role in the synthesis of bioactive compounds that could have therapeutic implications. For instance, studies have shown that derivatives of this compound can interact with biological targets in ways that may lead to the development of new drugs for treating various diseases.

The reactivity of the chloromethyl group also makes it an attractive candidate for polymer chemistry. In this context, Heptane, 3-(chloromethyl)-2,5,5-trimethyl- can be used to modify polymers and create materials with enhanced properties. These modified polymers could find applications in various industries, including medical devices and advanced materials.

From an academic perspective, the study of Heptane, 3-(chloromethyl)-2,5,5-trimethyl- has contributed significantly to our understanding of organic chemistry reactions and mechanisms. Researchers have utilized this compound as a model system to investigate reaction pathways and develop new synthetic strategies. These findings not only advance our theoretical knowledge but also provide practical tools for chemists working in industry and academia.

The synthesis of Heptane, 3-(chloromethyl)-2,5,5-trimethyl- is another area where significant progress has been made. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield. These advancements are crucial for ensuring that researchers have access to sufficient quantities of the material for their studies.

In conclusion, Heptane, 3-(chloromethyl)-2,5,5-trimethyl-, CAS number 2137672-49-0, is a multifaceted compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in pharmaceutical research and industrial chemistry. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and developing new technologies.